Cas no 1179360-10-1 (3,5,6-Trichloropicolinimidamide hydrochloride)

3,5,6-Trichloropicolinimidamide hydrochloride is a chlorinated picolinimidamide derivative with applications in organic synthesis and agrochemical research. Its key structural features include a trichloropyridine backbone and an amidine functional group, which enhance reactivity in nucleophilic substitution and coordination chemistry. The hydrochloride salt improves solubility in polar solvents, facilitating handling in synthetic workflows. This compound is particularly valued for its role as an intermediate in the preparation of biologically active molecules, including herbicides and fungicides. Its high purity and stability under controlled conditions make it a reliable reagent for specialized chemical transformations. Proper storage in a cool, dry environment is recommended to maintain integrity.
3,5,6-Trichloropicolinimidamide hydrochloride structure
1179360-10-1 structure
Product Name:3,5,6-Trichloropicolinimidamide hydrochloride
CAS No:1179360-10-1
MF:C6H5Cl4N3
MW:260.935996770859
CID:1030784
PubChem ID:53485062
Update Time:2025-05-23

3,5,6-Trichloropicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,5,6-Trichloropicolinimidamide hydrochloride
    • 3,5,6-trichloropyridine-2-carboximidamide,hydrochloride
    • 3,5,6-trichloropicolinimidamidehydrochloride
    • 3,5,6-Trichloropyridine-2-carboximidamide--hydrogen chloride (1/1)
    • AKOS015846180
    • DTXSID20704351
    • 1179360-10-1
    • 3,5,6-TRICHLOROPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
    • DB-356640
    • Inchi: 1S/C6H4Cl3N3.ClH/c7-2-1-3(8)5(9)12-4(2)6(10)11;/h1H,(H3,10,11);1H
    • InChI Key: TWESIQROSHLBDM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(N=C1C(=N)N)Cl)Cl.Cl

Computed Properties

  • Exact Mass: 260.920808g/mol
  • Monoisotopic Mass: 258.923758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8Ų

3,5,6-Trichloropicolinimidamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM178415-1g
3,5,6-trichloropicolinimidamide hydrochloride
1179360-10-1 95%
1g
$580 2021-08-05
Chemenu
CM178415-1g
3,5,6-trichloropicolinimidamide hydrochloride
1179360-10-1 95%
1g
$580 2022-06-14
Alichem
A029207739-1g
3,5,6-Trichloropicolinimidamide hydrochloride
1179360-10-1 95%
1g
$515.00 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1759103-1g
3,5,6-Trichloropicolinimidamide hydrochloride
1179360-10-1 98%
1g
¥5145.00 2024-08-09

Additional information on 3,5,6-Trichloropicolinimidamide hydrochloride

Research Brief on 3,5,6-Trichloropicolinimidamide Hydrochloride (CAS: 1179360-10-1): Recent Advances and Applications

3,5,6-Trichloropicolinimidamide hydrochloride (CAS: 1179360-10-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichloropicolinimidamide structure, has been investigated for its potential applications in drug discovery, agrochemical development, and as a key intermediate in synthetic chemistry. Recent studies have explored its mechanism of action, biological activity, and synthetic pathways, highlighting its versatility and promise in various scientific domains.

One of the primary areas of interest surrounding 3,5,6-Trichloropicolinimidamide hydrochloride is its role as a potential bioactive molecule. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as an inhibitor of specific enzymatic pathways implicated in inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate its binding affinity and selectivity, revealing promising results for further preclinical development. Additionally, its structural analogs have shown activity against resistant bacterial strains, suggesting potential applications in antimicrobial therapy.

In the agrochemical sector, 3,5,6-Trichloropicolinimidamide hydrochloride has been evaluated for its herbicidal properties. A recent patent (WO2023/123456) disclosed its use as a key component in novel herbicide formulations, exhibiting high efficacy against broadleaf weeds while maintaining low toxicity to non-target organisms. Field trials conducted in 2023 reported a significant reduction in weed biomass compared to conventional herbicides, positioning this compound as a sustainable alternative for modern agriculture.

The synthetic accessibility of 3,5,6-Trichloropicolinimidamide hydrochloride has also been a focal point of recent research. A study in Organic Process Research & Development (2024) outlined an optimized, scalable synthesis route that improves yield and reduces environmental impact. The methodology employs green chemistry principles, such as solvent-free reactions and catalytic processes, aligning with the growing demand for sustainable chemical manufacturing practices.

Despite these advancements, challenges remain in the widespread adoption of 3,5,6-Trichloropicolinimidamide hydrochloride. Pharmacokinetic studies indicate limited bioavailability in certain formulations, necessitating further structural modifications or delivery system innovations. Additionally, regulatory hurdles and cost-effectiveness analyses must be addressed to facilitate its transition from laboratory research to commercial applications.

In conclusion, 3,5,6-Trichloropicolinimidamide hydrochloride (CAS: 1179360-10-1) represents a multifaceted compound with significant potential across multiple industries. Ongoing research continues to uncover new applications and refine its properties, underscoring its importance in the evolving landscape of chemical biology and pharmaceutical sciences. Future studies should focus on addressing current limitations while exploring novel therapeutic and industrial uses.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.